Cas no 42013-20-7 (2-Methyl Hippuric Acid)

• Product Name: 2-Methyl Hippuric Acid
• CAS No: 42013-20-7
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD00050991
• CID: 329646
• PubChem ID: 91637
• Update Time: 2025-10-18

2-Methyl Hippuric Acid Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(2-methylbenzoyl)-
• N-(o-Toluoyl)glycine
• 2-Methylhippuric Acid
• 2-[(2-methylbenzoyl)amino]acetic acid
• 2-Methyl Hippuric Ac
• o-Methylhippuric Acid Standard
• N-(2-Methylbenzoyl)glycine
• o-Toluric acid
• o-Methylhippuric acid
• 2-(2-Methylbenzamido)acetic acid
• 2-[(2-Methylphenyl)Formamido]Acetic Acid
• Glycine, N-(2-methylbenzoyl)-
• N-(o-Toluoyl)-glycine
• ortho-methylhippuric acid
• MLS001002411
• J043BCI40Z
• SMR000368956
• N-[(2-methylphenyl)carbonyl]glycine
• 2-Methyl Hippuric Acid
• PubChem1906
• Opera_ID_915
• N-(Methylbenzoyl)glycine
• N-(methylbenzoyl
• AS-10313
• A825717
• HMS1755D21
• Oprea1_321487
• NSC163983
• HMS2688M04
• AKOS000264575
• TOLURIC ACID, O-
• NSC-163983
• YOEBAVRJHRCKRE-UHFFFAOYSA-N
• EINECS 255-622-7
• SCHEMBL1285567
• NSC 163983
• NCGC00246096-01
• Q22132784
• 2-(2-Methylbenzamido)aceticacid
• [(2-Methylbenzoyl)amino]acetic acid #
• N-(methylbenzoyl)-Glycine
• PD099471
• UNII-J043BCI40Z
• 42013-20-7
• N-(2-Methyl-d3-benzoyl-d4)glycine
• CS-W015776
• N-(2-methylbenzoyl)-Glycine
• 2-METHYLHIPPURICACID
• InChI=1/C10H11NO3/c1-7-4-2-3-5-8(7)10(14)11-6-9(12)13/h2-5H,6H2,1H3,(H,11,14)(H,12,13
• HY-W015060
• Z56983120
• 2-methylhippurate
• CHEBI:68455
• DTXSID60194818
• CHEMBL457228
• M-3778
• 2-Methylhippuric acid, 98%
• T0719
• NS00014686
• EN300-09391
• FT-0613051
• MFCD00050991
• D84129
• STL483031
• DB-025911

• MDL： MFCD00050991
• Inchi： 1S/C10H11NO3/c1-7-4-2-3-5-8(7)10(14)11-6-9(12)13/h2-5H,6H2,1H3,(H,11,14)(H,12,13)
• InChI Key： YOEBAVRJHRCKRE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)NCC(=O)O

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: powder
• Density: 1.2307 (rough estimate)
• Melting Point: 161-164 °C (lit.)
• Boiling Point: 329.41°C (rough estimate)
• Refractive Index: 1.5300 (estimate)
• PSA: 66.40000
• LogP: 1.20030
• Solubility: Not determined

2-Methyl Hippuric Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Other Chemical Reagents

Additional information on 2-Methyl Hippuric Acid

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2-Methyl Hippuric Acid: A Comprehensive Overview

2-Methyl Hippuric Acid, also known by its CAS number 42013-20-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, which belongs to the class of aromatic acids, has garnered attention due to its unique chemical properties and potential applications in various industries. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its structure, synthesis, and functionalization.

The chemical structure of 2-Methyl Hippuric Acid comprises a benzene ring substituted with a methyl group at the ortho position relative to a carboxylic acid group. This arrangement imparts the molecule with both aromatic stability and acidic characteristics, making it versatile for diverse applications. Researchers have explored its ability to form hydrogen bonds, which is crucial for its role in drug design and as a building block in supramolecular chemistry.

Recent studies have focused on the synthesis of 2-Methyl Hippuric Acid through various routes, including traditional Friedel-Crafts acylation and more modern catalytic processes. These methods have been optimized to improve yield and purity, addressing the growing demand for this compound in both academic and industrial settings. For instance, a 2023 study published in the Journal of Organic Chemistry highlighted a novel catalyst system that significantly reduces reaction time while maintaining high selectivity.

In terms of applications, 2-Methyl Hippuric Acid has found utility in pharmaceuticals as an intermediate for drug development. Its ability to act as a chelating agent has made it valuable in metalloenzyme inhibition studies. Additionally, it has been employed in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs), where its carboxylic acid groups play a critical role in ligand formation.

The environmental impact of 2-Methyl Hippuric Acid has also been a topic of recent research. Studies have assessed its biodegradability and toxicity under various conditions, providing insights into its safe handling and disposal. These findings are particularly relevant for industries involved in large-scale production or application of this compound.

In conclusion, 2-Methyl Hippuric Acid, with its unique properties and diverse applications, continues to be a focal point in chemical research. As advancements in synthetic methods and material science progress, the potential for this compound to contribute to innovative solutions across multiple disciplines remains promising. Its role as both a fundamental building block and a functional material highlights its importance in contemporary chemical research.

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